Cas no 760204-87-3 (N-(4-Amino-2-methoxyphenyl)-3-methylbutanamide Hydrochloride)

• Product Name: N-(4-Amino-2-methoxyphenyl)-3-methylbutanamide Hydrochloride
• CAS No: 760204-87-3
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 1075954
• PubChem ID: 960631
• Update Time: 2025-05-19

N-(4-Amino-2-methoxyphenyl)-3-methylbutanamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-Amino-2-methoxyphenyl)-3-methylbutanamide
• N-(4-amino-2-methoxyphenyl)-3-methylbutanamide(SALTDATA: HCl)
• N-(4-Amino-2-methoxyphenyl)-3-methylbutanamide x1hcl
• 760204-87-3
• DTXSID50359358
• AKOS000104341
• CS-0118864
• N-(4-Amino-2-methoxyphenyl)-3-methylbutanamide Hydrochloride

• MDL： MFCD03906877
• Inchi： 1S/C12H18N2O2/c1-8(2)6-12(15)14-10-5-4-9(13)7-11(10)16-3/h4-5,7-8H,6,13H2,1-3H3,(H,14,15)
• InChI Key： BHCSETQJQCOFJF-UHFFFAOYSA-N
• SMILES： O=C(CC(C)C)NC1C=CC(=CC=1OC)N

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.4Ų

N-(4-Amino-2-methoxyphenyl)-3-methylbutanamide Hydrochloride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-Amino-2-methoxyphenyl)-3-methylbutanamide Hydrochloride

Comprehensive Overview of N-(4-Amino-2-methoxyphenyl)-3-methylbutanamide Hydrochloride (CAS No. 760204-87-3)

N-(4-Amino-2-methoxyphenyl)-3-methylbutanamide Hydrochloride, with the CAS number 760204-87-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to in abbreviated forms such as 4-amino-2-methoxy-N-isovaleryl aniline hydrochloride, belongs to the class of substituted anilines and amides. Its unique structural features, including the methoxy group and amino functionality, make it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for N-(4-Amino-2-methoxyphenyl)-3-methylbutanamide Hydrochloride has surged due to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for novel therapeutics targeting neurological and inflammatory conditions. The compound's hydrochloride salt form enhances its solubility, making it more suitable for formulation studies. This aligns with the growing trend in the pharmaceutical industry to improve drug bioavailability and delivery systems.

The synthesis of CAS 760204-87-3 involves multi-step organic reactions, including acylation and subsequent salt formation. Its purity and stability are critical factors, especially when used in high-throughput screening or as a reference standard in analytical chemistry. Laboratories often employ advanced techniques like HPLC and mass spectrometry to characterize this compound, ensuring compliance with stringent regulatory standards such as ICH guidelines.

One of the most frequently searched questions related to N-(4-Amino-2-methoxyphenyl)-3-methylbutanamide Hydrochloride is its mechanism of action in biological systems. While the compound itself is primarily used as an intermediate, derivatives have shown promise in modulating specific enzyme pathways. For instance, its structural analogs are being investigated for their potential to inhibit kinase activity, a hot topic in oncology research. This connection to cancer therapeutics has driven increased interest in the compound's properties and applications.

From a commercial perspective, CAS 760204-87-3 is supplied by several specialty chemical manufacturers under strict quality control protocols. The global market for such fine chemicals is expanding rapidly, fueled by the rise of contract research organizations (CROs) and the outsourcing of drug development processes. Companies are increasingly focusing on green chemistry approaches to produce this compound, addressing the pharmaceutical industry's push toward sustainability.

In analytical applications, N-(4-Amino-2-methoxyphenyl)-3-methylbutanamide Hydrochloride serves as a valuable chromatographic standard due to its well-defined UV absorption characteristics. Its stability under various pH conditions makes it suitable for method development in pharmaceutical analysis. Researchers often inquire about its spectral data, including NMR and IR profiles, which are essential for structural confirmation and impurity profiling.

The compound's storage requirements are another area of frequent inquiry. Proper handling of 760204-87-3 involves protection from moisture and light, typically stored at controlled room temperature in airtight containers. These precautions align with good laboratory practices (GLP) and ensure the material's longevity for research use.

Looking ahead, the scientific community anticipates broader applications for N-(4-Amino-2-methoxyphenyl)-3-methylbutanamide Hydrochloride in medicinal chemistry. Its versatility as a synthetic intermediate positions it well for the development of next-generation pharmaceuticals, particularly in areas like central nervous system (CNS) disorders and autoimmune diseases. As research continues to uncover new biological targets, the demand for specialized building blocks like this compound is expected to grow substantially.

For researchers seeking detailed technical information about CAS 760204-87-3, comprehensive safety data sheets (SDS) and certificates of analysis (CoA) are available from reputable suppliers. These documents provide essential data on the compound's physicochemical properties, handling precautions, and regulatory status, ensuring safe and compliant use in various research settings.